N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide

• IUPAC Name: N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide
• InChI: InChI=1S/C16H20N2O2/c19-12-16(8-3-4-9-16)17-15(20)11-18-10-7-13-5-1-2-6-14(13)18/h1-2,5-7,10,19H,3-4,8-9,11-12H2,(H,17,20)
• InChI Key: XSUYMYAATYERBC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CO)NC(=O)CN2C=CC3=CC=CC=C32
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide, also known as GW501516, is a selective agonist of peroxisome proliferator-activated receptor delta (PPARδ). It was initially developed as a potential treatment for metabolic disorders such as obesity and type 2 diabetes. However, it gained notoriety in the sports world as a performance-enhancing drug due to its ability to increase endurance and fat oxidation. Despite its potential benefits, the use of GW501516 in humans is prohibited by the World Anti-Doping Agency.

Mechanism of Action

N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide activates PPARδ, a nuclear receptor that plays a critical role in regulating lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ leads to increased expression of genes involved in fatty acid oxidation and mitochondrial biogenesis, resulting in enhanced energy production and improved endurance. PPARδ activation also reduces inflammation and improves insulin sensitivity, making it a potential therapeutic target for metabolic disorders.
Biochemical and Physiological Effects
This compound has been shown to increase endurance and fat oxidation in animal models. It also improves glucose tolerance and insulin sensitivity, indicating its potential use in treating metabolic disorders. Additionally, this compound has been shown to reduce inflammation and oxidative stress, which are both implicated in the development of cardiovascular disease.

Advantages and Limitations for Lab Experiments

N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide is a potent and selective agonist of PPARδ, making it a valuable tool for studying the physiological effects of PPARδ activation. However, its use in lab experiments is limited by its low solubility and stability, which can make it challenging to administer and store. Additionally, this compound has been shown to have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

Despite its potential benefits, the use of N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide in humans is prohibited due to safety concerns. Future research should focus on developing safer and more effective PPARδ agonists that can be used to treat metabolic disorders and improve athletic performance. Additionally, further studies are needed to fully understand the mechanisms underlying the effects of PPARδ activation and to identify potential off-target effects of this compound.

Synthesis Methods

The synthesis of N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide involves several steps, including the condensation of indole-3-acetic acid with cyclopentanone, followed by reduction of the resulting ketoester to the corresponding alcohol. The alcohol is then acetylated to form the final product. The overall yield of the synthesis is low, which makes it challenging to produce large quantities of this compound.

Scientific Research Applications

N-[1-(hydroxymethyl)cyclopentyl]-2-indol-1-ylacetamide has been extensively studied in animal models, where it has shown promising results in improving metabolic function and reducing the risk of cardiovascular disease. It has also been investigated for its potential use in treating cancer, as PPARδ activation has been shown to inhibit tumor growth. Additionally, this compound has been used in research to study the effects of exercise on skeletal muscle metabolism.